Cas no 193979-47-4 (Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate)

Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its imidazo[1,2-a]pyridine core, which is a key scaffold in medicinal chemistry. The compound features a 6-methyl substituent and a p-tolyl group, enhancing its potential for further functionalization. Its ethyl ester moiety improves solubility and reactivity, facilitating downstream modifications. This structure is of interest in the development of pharmaceuticals, agrochemicals, and materials science due to its stability and synthetic utility. The product is typically characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular frameworks.
Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate structure
193979-47-4 structure
Product Name:Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate
CAS No:193979-47-4
MF:C19H20N2O2
MW:308.374304771423
MDL:MFCD04114696
CID:116496
PubChem ID:9818080
Update Time:2025-05-28

Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate
    • (6-METHYL-2-P-TOLYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)ACETIC ACID ETHYL ESTER,
    • ethyl 2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetate
    • Imidazo[1,2-a]pyridine-3-aceticacid, 6-methyl-2-(4-methylphenyl)-, ethyl ester
    • ethyl 2-(6-methyl-2-p-tolylimidazo[1,2-a]pyridin-3-yl)acetate
    • ethyl-[6-methyl-2-(4-methyl-phenyl)-imidazo[1,2-a]pyridine-3-yl]-acetate
    • (6-METHYL-2-P-TOLYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACETIC ACID ETHYL ESTER
    • DTXSID90431288
    • AB18824
    • Ethyl2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate
    • 193979-47-4
    • BDBM50060093
    • CHEMBL320699
    • Ethyl [6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetate
    • MDL： MFCD04114696
    • Inchi： 1S/C19H20N2O2/c1-4-23-18(22)11-16-19(15-8-5-13(2)6-9-15)20-17-10-7-14(3)12-21(16)17/h5-10,12H,4,11H2,1-3H3
    • InChI Key： RKFYYMREZGSLPU-UHFFFAOYSA-N
    • SMILES： O(CC)C(CC1=C(C2C=CC(C)=CC=2)N=C2C=CC(C)=CN12)=O

Computed Properties

  • Exact Mass: 308.15200
  • Monoisotopic Mass: 308.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.60000
  • LogP: 3.72370

Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate Pricemore >>

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Ethyl 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetate Related Literature

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